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Compound of Interest

5-Cyano-N,N, 6-
Compound Name:
trimethylpicolinamide

cat. No.: B7558770

A comprehensive review of the available scientific literature reveals a significant lack of public
information regarding the mechanism of action, pharmacological properties, and clinical
development of 5-Cyano-N,N,6-trimethylpicolinamide.

While the chemical identity of this compound is established as 5-cyano-N,N,6-trimethylpyridine-
2-carboxamide, with the Chemical Abstracts Service (CAS) Registry Number 1197661-24-7
and molecular formula C10H11N30, extensive searches of scientific databases, clinical trial
registries, and pharmacological literature have not yielded specific data on its biological activity.

This document aims to provide a transparent overview of the current knowledge landscape and
will be updated as new information becomes available.

Molecular Identity

Property Value

Chemical Name 5-cyano-N,N,6-trimethylpyridine-2-carboxamide
CAS Registry Number 1197661-24-7

Molecular Formula C10H11N3O

Molecular Weight 189.22 g/mol

Chemical Structure
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(Structure to be inserted if available from chemical databases)

Current Understanding of Mechanism of Action

As of the latest literature review, there are no published studies detailing the specific molecular
targets or signaling pathways modulated by 5-Cyano-N,N,6-trimethylpicolinamide. The
mechanism of action remains uncharacterized in the public domain.

Preclinical and Clinical Data

A thorough search of preclinical and clinical trial databases has not identified any registered
studies for 5-Cyano-N,N,6-trimethylpicolinamide. Consequently, there is no available data on
its efficacy, safety, pharmacokinetics, or pharmacodynamics in biological systems.

Experimental Protocols

Due to the absence of published research, this guide cannot provide detailed experimental
protocols for key experiments related to 5-Cyano-N,N,6-trimethylpicolinamide.

Signaling Pathways and Visualizations

In the absence of data on the mechanism of action, it is not possible to generate diagrams of
signaling pathways or experimental workflows related to 5-Cyano-N,N,6-
trimethylpicolinamide.

Conclusion

5-Cyano-N,N,6-trimethylpicolinamide is a known chemical entity, as evidenced by its CAS
number and availability from chemical suppliers. However, there is a notable absence of
publicly accessible scientific literature detailing its biological effects and mechanism of action.
For researchers, scientists, and drug development professionals, this compound represents a
novel chemical space with unexplored potential. Any investigation into its pharmacological
properties would be breaking new ground.

This guide underscores the current information gap and serves as a foundational document
that will be expanded upon should relevant research be published. Interested parties are
encouraged to monitor scientific literature for future developments concerning this molecule.
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 To cite this document: BenchChem. [In-depth Technical Guide: 5-Cyano-N,N,6-
trimethylpicolinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7558770#5-cyano-n-n-6-trimethylpicolinamide-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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